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Compound of Interest

Compound Name: Propoxycarbazone sodium

Cat. No.: B136408 Get Quote

For Researchers, Scientists, and Drug Development
Professionals
This document provides a comprehensive guide for the development and validation of a High-

Performance Liquid Chromatography (HPLC) method for the quantitative analysis of

Propoxycarbazone sodium.

Introduction
Propoxycarbazone sodium is a post-emergence herbicide used to control grass weeds in

various crops.[1][2] Accurate and reliable analytical methods are crucial for its quantification in

technical materials, formulated products, and for residue analysis. This application note details

a robust HPLC method for the determination of Propoxycarbazone sodium, along with a

comprehensive validation protocol to ensure the method's suitability for its intended purpose.

Chemical Properties of Propoxycarbazone Sodium
A thorough understanding of the analyte's chemical properties is fundamental to developing a

successful HPLC method.
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Property Value Reference

Molecular Formula C15H17N4NaO7S [3][4][5]

Molar Mass 420.37 g/mol [3][4][5]

Melting Point 230-240 °C (decomposes) [1][3][4]

Water Solubility (at 20 °C) 42 g/L (pH 7-9) [3][4]

logP (20 °C) -1.55 (pH 7) [1][4]

HPLC Method Development
The following HPLC method is proposed for the analysis of Propoxycarbazone sodium.

Optimization may be required based on the specific instrumentation and sample matrix.

Chromatographic Conditions
Parameter Recommended Condition

HPLC System Agilent 1260 Infinity II or equivalent

Column
C18 reverse-phase column (e.g., 250 mm x 4.6

mm, 5 µm)

Mobile Phase
Acetonitrile:Water (with 0.1% Formic Acid),

Gradient elution

Gradient Program

0-15 min: 30-70% Acetonitrile; 15-20 min: 70%

Acetonitrile; 20-22 min: 70-30% Acetonitrile; 22-

25 min: 30% Acetonitrile

Flow Rate 1.0 mL/min

Column Temperature 30 °C

Detection Wavelength 240 nm

Injection Volume 10 µL

Reagents and Standards
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Propoxycarbazone sodium analytical standard (purity > 99%)

Acetonitrile (HPLC grade)

Water (HPLC grade or Milli-Q)

Formic Acid (analytical grade)

Standard Solution Preparation
Stock Standard Solution (1000 µg/mL): Accurately weigh approximately 10 mg of

Propoxycarbazone sodium standard into a 10 mL volumetric flask. Dissolve in and dilute to

volume with the mobile phase initial composition (30% Acetonitrile in water).

Working Standard Solutions: Prepare a series of working standard solutions by diluting the

stock solution with the mobile phase to concentrations ranging from 1 µg/mL to 100 µg/mL.

Sample Preparation
The sample preparation will vary depending on the matrix. For technical grade material or

formulations, a simple dissolution and dilution in the mobile phase may be sufficient. For

residue analysis in complex matrices like soil or plant material, a QuEChERS (Quick, Easy,

Cheap, Effective, Rugged, and Safe) extraction method followed by cleanup is recommended.

[6]
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Caption: Experimental workflow for HPLC analysis of Propoxycarbazone sodium.

HPLC Method Validation Protocol
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The developed HPLC method must be validated to ensure its performance is suitable for the

intended application. The validation should be performed according to established guidelines.

Validation Parameters
The following parameters should be evaluated:

Specificity: The ability of the method to unequivocally assess the analyte in the presence of

components that may be expected to be present.

Linearity: The ability of the method to elicit test results that are directly proportional to the

concentration of the analyte.[7]

Accuracy: The closeness of test results obtained by the method to the true value.

Precision: The degree of agreement among individual test results when the procedure is

applied repeatedly to multiple samplings of a homogeneous sample. This includes

repeatability (intra-day precision) and intermediate precision (inter-day precision).

Limit of Detection (LOD): The lowest amount of analyte in a sample that can be detected but

not necessarily quantitated as an exact value.

Limit of Quantification (LOQ): The lowest amount of analyte in a sample that can be

quantitatively determined with suitable precision and accuracy.

Acceptance Criteria
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Parameter Acceptance Criteria

Specificity
No interfering peaks at the retention time of

Propoxycarbazone sodium.

Linearity (Correlation Coefficient, r²) ≥ 0.99

Accuracy (% Recovery) 98.0% - 102.0%

Precision (Relative Standard Deviation, %RSD)
Repeatability: ≤ 2.0%; Intermediate Precision: ≤

2.0%

LOD Signal-to-Noise Ratio (S/N) ≥ 3

LOQ Signal-to-Noise Ratio (S/N) ≥ 10

Method Validation Logic
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Caption: Logical relationship of HPLC method validation parameters.

Data Presentation
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All quantitative data from the method validation should be summarized in clear and concise

tables for easy interpretation and comparison.

Table 1: Linearity Data
Concentration (µg/mL) Peak Area (mAU*s)

1 [Insert Data]

5 [Insert Data]

10 [Insert Data]

25 [Insert Data]

50 [Insert Data]

100 [Insert Data]

Correlation Coefficient (r²) [Insert Value]

Table 2: Accuracy (Recovery) Data
Spiked Level

Amount Added
(µg/mL)

Amount Found
(µg/mL)

% Recovery

Low [Insert Data] [Insert Data] [Insert Data]

Medium [Insert Data] [Insert Data] [Insert Data]

High [Insert Data] [Insert Data] [Insert Data]

Average % Recovery [Insert Value]

Table 3: Precision Data
Sample Repeatability (%RSD, n=6)

Intermediate Precision
(%RSD, n=6 over 3 days)

[Insert Sample Conc.] [Insert Data] [Insert Data]

Table 4: LOD and LOQ
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Parameter Concentration (µg/mL)

LOD [Insert Value]

LOQ [Insert Value]

Conclusion
The described HPLC method and validation protocol provide a comprehensive framework for

the reliable quantification of Propoxycarbazone sodium. Adherence to these guidelines will

ensure the generation of accurate and precise analytical data suitable for quality control,

stability studies, and regulatory submissions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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